Cas no 82508-03-0 ((S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin)

(S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin structure
82508-03-0 structure
Product name:(S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin
CAS No:82508-03-0
MF:C12H17NO2
MW:207.268883466721
CID:3162285
PubChem ID:12785745

(S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin
    • S-Metolachlor
    • (2S)-2-(2-ethyl-6-methylanilino)propanoic acid
    • (S)-N-(2-ethyl-6-methylphenyl)alanine
    • S-METOLACHLOR CGA 50267
    • NS00067577
    • CGA 50267
    • (S)-2-((2-Ethyl-6-methylphenyl)amino)propanoic acid
    • (S)-2-((2-Ethyl-6-methylphenyl)amino)propanoicacid
    • DTXSID90509799
    • 635-722-0
    • N-(2-Ethyl-6-methylphenyl)alanine
    • N-(2-Ethyl-6-methylphenyl)-L-alanine
    • SCHEMBL9777510
    • (2S)-2-[(2-ETHYL-6-METHYLPHENYL)AMINO]PROPANOIC ACID
    • 82508-03-0
    • L-Alanine, N-(2-ethyl-6-methylphenyl)-
    • S-Metolachlor Metabolite CGA 50267, PESTANAL(R), analytical standard
    • Metolachlor CGA 50267
    • S-Metolachlor Metabolite CGA 50267
    • Inchi: InChI=1S/C12H17NO2/c1-4-10-7-5-6-8(2)11(10)13-9(3)12(14)15/h5-7,9,13H,4H2,1-3H3,(H,14,15)/t9-/m0/s1
    • InChI Key: ACQCQKSFTBFYDO-VIFPVBQESA-N

Computed Properties

  • Exact Mass: 207.12600
  • Monoisotopic Mass: 207.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų
  • XLogP3: 3.1

Experimental Properties

  • PSA: 49.33000
  • LogP: 2.51540

(S)-(-)-N-(2-Ethyl-6-methyl-phenyl)-alanin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AC43032-10mg
L-Alanine, N-(2-ethyl-6-methylphenyl)-
82508-03-0
10mg
$450.00 2024-04-19

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